Cas no 1156355-29-1 (cyclopropyl(2-fluoro-4-methoxyphenyl)methanone)
cyclopropyl(2-fluoro-4-methoxyphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone, cyclopropyl(2-fluoro-4-methoxyphenyl)-
- cyclopropyl(2-fluoro-4-methoxyphenyl)methanone
-
- MDL: MFCD12139026
- Inchi: 1S/C11H11FO2/c1-14-8-4-5-9(10(12)6-8)11(13)7-2-3-7/h4-7H,2-3H2,1H3
- InChI Key: XKRXMYOZLIJVTF-UHFFFAOYSA-N
- SMILES: C(C1CC1)(C1=CC=C(OC)C=C1F)=O
cyclopropyl(2-fluoro-4-methoxyphenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313541-50mg |
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95% | 50mg |
¥2059.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313541-100mg |
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95% | 100mg |
¥3564.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313541-250mg |
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95% | 250mg |
¥4060.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313541-500mg |
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95% | 500mg |
¥8255.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313541-1g |
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95% | 1g |
¥11844.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313541-2.5g |
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95% | 2.5g |
¥24915.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313541-5g |
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95% | 5g |
¥31917.00 | 2024-08-09 | |
| Ambeed | A1082312-5g |
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95% | 5g |
$1235.0 | 2024-04-26 | |
| Chemenu | CM419517-250mg |
cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95%+ | 250mg |
$246 | 2023-03-01 | |
| Chemenu | CM419517-500mg |
cyclopropyl(2-fluoro-4-methoxyphenyl)methanone |
1156355-29-1 | 95%+ | 500mg |
$444 | 2023-03-01 |
cyclopropyl(2-fluoro-4-methoxyphenyl)methanone Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on cyclopropyl(2-fluoro-4-methoxyphenyl)methanone
Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone (CAS No. 1156355-29-1): A Comprehensive Overview
The compound Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone (CAS No. 1156355-29-1) represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a cyclopropyl group and a fluoro-substituted methoxyphenyl moiety contributes to its distinct chemical properties, making it a promising candidate for further investigation.
In recent years, the exploration of heterocyclic compounds and their derivatives has been a focal point in drug discovery. The structural motif of Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the fluoro-substituent at the para position relative to the methoxy group in the phenyl ring is a common feature in many bioactive molecules, contributing to their pharmacological efficacy.
The cyclopropyl group, a three-membered carbon ring, is another key structural feature that influences the compound's behavior. This group is known for its ability to increase molecular rigidity, which can be advantageous in terms of binding interactions with biological targets. Additionally, the electronic properties of the cyclopropyl group can modulate the reactivity and stability of adjacent functional groups, making it a versatile component in medicinal chemistry.
Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to enhance lipophilicity, metabolic stability, and binding affinity. The fluoro-substituent in Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone is strategically positioned to interact with biological targets in a manner that maximizes these effects. This has led to increased interest in fluorinated aromatic compounds as potential drug candidates.
The methoxy group in the phenyl ring also plays a crucial role in the compound's overall properties. Methoxy groups are often involved in hydrogen bonding interactions, which can be critical for maintaining the correct conformational orientation of a molecule within a biological target. In Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone, the methoxy group is located at the ortho position relative to the fluoro-substituent, creating a potential for favorable interactions with polar regions of biological targets.
From a synthetic perspective, Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible to access such molecules. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have enabled chemists to construct intricate molecular frameworks with high efficiency and selectivity.
The pharmacological potential of Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone has been explored through various computational and experimental approaches. Molecular modeling studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in related diseases. Additionally, preliminary pharmacokinetic studies indicate that it exhibits favorable properties such as good solubility and bioavailability.
In conclusion, Cyclopropyl(2-fluoro-4-methoxyphenyl)methanone (CAS No. 1156355-29-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.
1156355-29-1 (cyclopropyl(2-fluoro-4-methoxyphenyl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)